Cas no 865592-30-9 (N-6-(diethylsulfamoyl)-1,3-benzothiazol-2-ylfuran-2-carboxamide)

• Product Name: N-6-(diethylsulfamoyl)-1,3-benzothiazol-2-ylfuran-2-carboxamide
• CAS No: 865592-30-9
• MF: C₁₆H₁₇N₃O₄S₂
• MW: 379.453881025314
• CID: 6603052
• PubChem ID: 2138866
• Update Time: 2025-06-29

N-6-(diethylsulfamoyl)-1,3-benzothiazol-2-ylfuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-6-(diethylsulfamoyl)-1,3-benzothiazol-2-ylfuran-2-carboxamide
• N-[6-(diethylsulfamoyl)-1,3-benzothiazol-2-yl]furan-2-carboxamide
• 2-Furancarboxamide, N-[6-[(diethylamino)sulfonyl]-2-benzothiazolyl]-
• MLS000673279
• N-{6-[(diethylamino)sulfonyl]-1,3-benzothiazol-2-yl}-2-furamide
• CCG-193532
• AKOS002051281
• F1420-0716
• N-(6-(N,N-diethylsulfamoyl)benzo[d]thiazol-2-yl)furan-2-carboxamide
• 865592-30-9
• CHEMBL1455751
• SMR000314520
• HMS2668N16

• Inchi： 1S/C16H17N3O4S2/c1-3-19(4-2)25(21,22)11-7-8-12-14(10-11)24-16(17-12)18-15(20)13-6-5-9-23-13/h5-10H,3-4H2,1-2H3,(H,17,18,20)
• InChI Key： XUYGJUACHUHFDM-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NC1=NC2=CC=C(S(N(CC)CC)(=O)=O)C=C2S1)=O

Computed Properties

• Exact Mass: 379.06604838g/mol
• Monoisotopic Mass: 379.06604838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 576
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 129Ų

Experimental Properties

• Density: 1.423±0.06 g/cm3(Predicted)
• pka: 7.66±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-6-(diethylsulfamoyl)-1,3-benzothiazol-2-ylfuran-2-carboxamide

Professional Introduction to N-6-(diethylsulfamoyl)-1,3-benzothiazol-2-ylfuran-2-carboxamide (CAS No. 865592-30-9)

N-6-(diethylsulfamoyl)-1,3-benzothiazol-2-ylfuran-2-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound, identified by its CAS number 865592-30-9, represents a unique molecular architecture that combines the structural features of benzothiazole and furan moieties, further functionalized with a diethylsulfamoyl group. The presence of these specific chemical motifs suggests potential biological activities that have been the focus of recent scientific investigations.

The benzothiazole core is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological interactions. It is frequently incorporated into drug molecules due to its ability to engage with various biological targets, including enzymes and receptors. In particular, the 1,3-benzothiazole scaffold has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. The integration of this scaffold with a furan ring in N-6-(diethylsulfamoyl)-1,3-benzothiazol-2-ylfuran-2-carboxamide introduces additional electronic and steric features that may modulate its biological behavior.

The diethylsulfamoyl group appended to the benzothiazol-furan structure is another critical feature that influences the compound's pharmacological profile. Sulfamoyl derivatives are known for their diverse biological activities, ranging from antimicrobial to antiviral and anti-inflammatory effects. The diethyl substitution on the sulfamoyl moiety may enhance solubility while preserving or even enhancing binding affinity to biological targets. This structural feature makes N-6-(diethylsulfamoyl)-1,3-benzothiazol-2-ylfuran-2-carboxamide a promising candidate for further pharmacological exploration.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes and interactions of such complex molecules with greater accuracy. Studies have indicated that the combination of the benzothiazole and furan rings in N-6-(diethylsulfamoyl)-1,3-benzothiazol-2-ylfuran-2-carboxamide could facilitate favorable interactions with proteins involved in critical cellular pathways. For instance, preliminary docking studies suggest potential binding to enzymes such as kinases and phosphodiesterases, which are implicated in various diseases.

In addition to its theoretical potential, experimental validation has been crucial in assessing the biological relevance of N-6-(diethylsulfamoyl)-1,3-benzothiazol-2-ylfuran-2-carboxamide. Recent publications have reported on in vitro assays that evaluate the compound's cytotoxicity against several cancer cell lines. These studies have shown promising results, with certain derivatives exhibiting significant inhibitory effects on cell proliferation. The diethylsulfamoyl group appears to play a key role in mediating these effects by modulating enzyme activity and disrupting cellular signaling cascades.

The synthesis of N-6-(diethylsulfamoyl)-1,3-benzothiazol-2-ylfuran-2-carboxamide represents a testament to the ingenuity of modern synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations that highlight the versatility of modern synthetic methodologies. Key steps include the formation of the benzothiazole-furan core through cyclization reactions, followed by sulfamoylation to introduce the diethylsulfamoyl moiety. Each step has been optimized for yield and purity, ensuring that the final product meets stringent chemical standards.

The importance of high-quality synthetic methodologies cannot be overstated in pharmaceutical research. The ability to produce complex molecules with high precision is essential for subsequent biological testing and drug development. Advances in catalytic processes and green chemistry principles have further enhanced the efficiency and sustainability of these synthetic routes. As a result, compounds like N-6-(diethylsulfamoyl)-1,3-benzothiazol-2-ylfuran-2-carboxamide can be synthesized more readily, facilitating rapid progress in drug discovery programs.

Future directions for research on N-6-(diethylsulfamoyl)-1,3-benzothiazol-2-ylfuran-2-carboxamide include exploring its potential as an intermediate in more complex drug molecules. By modifying specific functional groups or introducing additional moieties, researchers may uncover novel pharmacological activities or enhance existing ones. Additionally, investigating the compound's pharmacokinetic properties will be crucial for assessing its suitability for clinical applications.

The integration of interdisciplinary approaches—combining synthetic chemistry with computational modeling and biological testing—has been instrumental in advancing our understanding of this compound. Such collaborative efforts are essential for translating laboratory discoveries into tangible therapeutic benefits. As research continues to evolve, compounds like N-6-(diethylsulfamoyl)-1,3-benzothiazol-2-yrfuran carboxamide are likely to play a significant role in shaping future treatments for various diseases.